Cas no 1231192-86-1 (4-Ethynyl-2-fluoropyridine)

4-Ethynyl-2-fluoropyridine is a versatile intermediate in organic synthesis. Its unique structure facilitates various transformations, enabling the synthesis of pyridine derivatives with high purity. Its selective fluorination at the 2-position provides significant synthetic advantages. This compound is particularly useful in medicinal chemistry, offering opportunities for the development of novel therapeutic agents.

4-Ethynyl-2-fluoropyridine structure

Product Name:4-Ethynyl-2-fluoropyridine

CAS No:1231192-86-1

MF:C₇H₄FN

MW:121.111764907837

MDL:MFCD22191415

CID:3045905

PubChem ID:74891617

Update Time:2025-10-18

4-Ethynyl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 4-Ethynyl-2-fluoropyridine
- 4-Ethynyl-2-fluoro-pyridine
- DB-381159
- F88306
- SB13659
- EN300-213768
- SCHEMBL432380
- 1231192-86-1
- 859-326-4
- MDL： MFCD22191415
- Inchi： 1S/C7H4FN/c1-2-6-3-4-9-7(8)5-6/h1,3-5H
- InChI Key： ILBPOVDTQFWVJC-UHFFFAOYSA-N
- SMILES： FC1C=C(C#C)C=CN=1

Computed Properties

Exact Mass: 121.032777294g/mol
Monoisotopic Mass: 121.032777294g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 12.9Å²

4-Ethynyl-2-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E938515-5mg	4-Ethynyl-2-fluoropyridine	1231192-86-1		5mg	$ 70.00	2022-06-05
TRC	E938515-10mg	4-Ethynyl-2-fluoropyridine	1231192-86-1		10mg	$ 95.00	2022-06-05
TRC	E938515-50mg	4-Ethynyl-2-fluoropyridine	1231192-86-1		50mg	$ 365.00	2022-06-05
Alichem	A029195895-5g	4-Ethynyl-2-fluoropyridine	1231192-86-1	97%	5g	$1672.32	2023-09-03
Alichem	A029195895-10g	4-Ethynyl-2-fluoropyridine	1231192-86-1	97%	10g	$2556.72	2023-09-03
Alichem	A029195895-25g	4-Ethynyl-2-fluoropyridine	1231192-86-1	97%	25g	$4020.00	2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E15290-100mg	4-Ethynyl-2-fluoropyridine	1231192-86-1	97%	100mg	3464.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	E15290-500mg	4-Ethynyl-2-fluoropyridine	1231192-86-1	97%	500mg	12126.0CNY	2021-07-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ0559-250 MG	4-ethynyl-2-fluoropyridine	1231192-86-1	95%	250MG	¥ 2,415.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ0559-500 MG	4-ethynyl-2-fluoropyridine	1231192-86-1	95%	500MG	¥ 3,220.00	2021-05-07